Cas no 41573-40-4 (1,4-Benzenedicarboxylic acid, 2,5-dicyano-, dimethyl ester)

• Product Name: 1,4-Benzenedicarboxylic acid, 2,5-dicyano-, dimethyl ester
• CAS No: 41573-40-4
• MF: C₁₂H₈N₂O₄
• MW: 244.202922821045
• CID: 323953
• PubChem ID: 71361951
• Update Time: 2025-05-25

1,4-Benzenedicarboxylic acid, 2,5-dicyano-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, 2,5-dicyano-, dimethyl ester
• dimethyl 2,5-dicyanobenzene-1,4-dicarboxylate
• YSZC1850
• 41573-40-4
• dimethyl 2,5-dicyanoterephthalate
• DTXSID10785598
• 1,4-Benzenedicarboxylic acid, 2,5-dicyano-, 1,4-dimethyl ester
• 1,4-DIMETHYL 2,5-DICYANOBENZENE-1,4-DICARBOXYLATE
• G67200
• Dimethyl2,5-dicyanoterephthalate

• Inchi： 1S/C12H8N2O4/c1-17-11(15)9-3-8(6-14)10(12(16)18-2)4-7(9)5-13/h3-4H,1-2H3
• InChI Key： YVQJJBSHHLFAOQ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)C(C(=O)OC)=CC=1C#N)=O

Computed Properties

• Exact Mass: 244.04840674g/mol
• Monoisotopic Mass: 244.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 1,4-Benzenedicarboxylic acid, 2,5-dicyano-, dimethyl ester

Research Briefing on 1,4-Benzenedicarboxylic acid, 2,5-dicyano-, dimethyl ester (CAS: 41573-40-4)

1,4-Benzenedicarboxylic acid, 2,5-dicyano-, dimethyl ester (CAS: 41573-40-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its dicyano and dimethyl ester functional groups, serves as a versatile intermediate in the synthesis of advanced materials and bioactive molecules. Recent studies have explored its potential applications in drug development, particularly in the design of novel inhibitors and probes for biological targets.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1,4-Benzenedicarboxylic acid, 2,5-dicyano-, dimethyl ester as a precursor for the synthesis of kinase inhibitors. The study highlighted its unique reactivity, which allows for efficient derivatization to produce compounds with high selectivity and potency against specific kinase isoforms. The findings suggest that this compound could be a valuable building block in the development of targeted cancer therapies.

Another recent publication in ACS Chemical Biology focused on the compound's utility in chemical probe development. The researchers utilized 1,4-Benzenedicarboxylic acid, 2,5-dicyano-, dimethyl ester to create fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. The probes demonstrated high sensitivity and specificity, making them promising tools for studying oxidative stress-related diseases such as neurodegenerative disorders and cancer.

From a synthetic chemistry perspective, advancements in the scalable production of 1,4-Benzenedicarboxylic acid, 2,5-dicyano-, dimethyl ester have been reported. A 2022 patent application detailed an optimized catalytic process that significantly improves yield and reduces byproducts, addressing previous challenges in large-scale synthesis. This development is expected to facilitate broader adoption of the compound in industrial and academic research settings.

In conclusion, 1,4-Benzenedicarboxylic acid, 2,5-dicyano-, dimethyl ester (CAS: 41573-40-4) continues to emerge as a critical intermediate in chemical biology and pharmaceutical research. Its applications span from drug discovery to diagnostic tool development, supported by ongoing innovations in synthetic methodologies. Future research directions may explore its potential in other therapeutic areas, such as antimicrobial agents or materials science, further expanding its impact on the field.